Cas no 1461704-60-8 (methyl 2-{(tert-butoxy)carbonylamino}-3-(furan-2-yl)propanoate)

• Product Name: methyl 2-{(tert-butoxy)carbonylamino}-3-(furan-2-yl)propanoate
• CAS No: 1461704-60-8
• MF: C₁₃H₁₉NO₅
• MW: 269.293664216995
• CID: 5577374
• PubChem ID: 75480470
• Update Time: 2025-06-15

methyl 2-{(tert-butoxy)carbonylamino}-3-(furan-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{[(tert-butoxy)carbonyl]amino}-3-(furan-2-yl)propanoate
• 2-Furanpropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester
• methyl 2-{(tert-butoxy)carbonylamino}-3-(furan-2-yl)propanoate

• Inchi： 1S/C13H19NO5/c1-13(2,3)19-12(16)14-10(11(15)17-4)8-9-6-5-7-18-9/h5-7,10H,8H2,1-4H3,(H,14,16)
• InChI Key： SBOHYSZFWMHJEP-UHFFFAOYSA-N
• SMILES： C(C(=O)OC)(NC(=O)OC(C)(C)C)CC1OC=CC=1

Experimental Properties

• Density: 1.137±0.06 g/cm3(Predicted)
• Boiling Point: 382.2±37.0 °C(Predicted)
• pka: 10.96±0.46(Predicted)

Additional information on methyl 2-{(tert-butoxy)carbonylamino}-3-(furan-2-yl)propanoate

Methyl 2-{(tert-Butoxy)carbonylamino}-3-(Furan-2-yl)propanoate (CAS No. 1461704-60-8): An Overview

Methyl 2-{(tert-butoxy)carbonylamino}-3-(furan-2-yl)propanoate (CAS No. 1461704-60-8) is a versatile compound with significant applications in the fields of medicinal chemistry and organic synthesis. This compound, often referred to as MeBCF for brevity, is a methyl ester derivative of an amino acid with a furan ring, making it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of methyl 2-{(tert-butoxy)carbonylamino}-3-(furan-2-yl)propanoate consists of a central carbon atom bonded to a methyl ester group, an amino group protected by a tert-butoxycarbonyl (Boc) moiety, and a furan ring. The presence of these functional groups imparts unique properties to the compound, making it suitable for a wide range of synthetic transformations and biological studies.

In recent years, methyl 2-{(tert-butoxy)carbonylamino}-3-(furan-2-yl)propanoate has gained attention due to its potential in the development of novel drugs and therapeutic agents. The Boc protection on the amino group allows for controlled deprotection, enabling sequential synthetic steps without unwanted side reactions. This feature is particularly useful in the synthesis of peptides and peptidomimetics, where precise control over the amino acid sequence is crucial.

The furan ring in methyl 2-{(tert-butoxy)carbonylamino}-3-(furan-2-yl)propanoate adds structural diversity and can influence the compound's biological activity. Furan-containing molecules have been shown to exhibit various pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of furan derivatives in the development of potent inhibitors against specific enzymes involved in cancer progression.

The synthetic accessibility of methyl 2-{(tert-butoxy)carbonylamino}-3-(furan-2-yl)propanoate has also been extensively explored. Several efficient synthetic routes have been reported, including those involving Grignard reactions, nucleophilic substitutions, and palladium-catalyzed cross-coupling reactions. These methods provide high yields and excellent purity, making the compound readily available for further research and development.

In addition to its synthetic utility, methyl 2-{(tert-butoxy)carbonylamino}-3-(furan-2-yl)propanoate has been studied for its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The Boc protection on the amino group can be selectively removed under mild conditions, releasing the active amino acid derivative. This approach has been explored in drug delivery systems to improve solubility, stability, and bioavailability.

The safety profile of methyl 2-{(tert-butoxy)carbonylamino}-3-(furan-2-yl)propanoate is another important consideration. Toxicological studies have shown that this compound exhibits low toxicity and good biocompatibility when used within appropriate concentrations. These properties make it suitable for use in both preclinical and clinical settings.

In conclusion, methyl 2-{(tert-butoxy)carbonylamino}-3-(furan-2-yl)propanoate (CAS No. 1461704-60-8) is a valuable compound with diverse applications in medicinal chemistry and organic synthesis. Its unique chemical structure and functional groups offer significant advantages in the development of novel drugs and therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.